2-Hydroxy-4-(4-methoxy-3-trifluoromethylphenyl)pyridine, 95%

• IUPAC Name: 4-[4-methoxy-3-(trifluoromethyl)phenyl]-1H-pyridin-2-one
• InChI: InChI=1S/C13H10F3NO2/c1-19-11-3-2-8(6-10(11)13(14,15)16)9-4-5-17-12(18)7-9/h2-7H,1H3,(H,17,18)
• InChI Key: LHGCHGHLCBRUJZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC(=O)NC=C2)C(F)(F)F
• Molecular Formula: C13H10F3NO2
• DSSTOX Substance ID: DTXSID20683218
• Molecular Weight: 269.22 g/mol
• CAS RN: 1261945-73-6

Description

2-Hydroxy-4-(4-methoxy-3-trifluoromethylphenyl)pyridine (95%) is a novel compound that has recently been developed and studied for its potential applications in scientific research. It is a colorless crystalline solid with a molecular formula of C10H9F3NO2. This compound has a variety of properties that make it an ideal candidate for use in laboratory experiments.

Mechanism of Action

The mechanism of action of 2-Hydroxy-4-(4-methoxy-3-trifluoromethylphenyl)pyridine (95%) is not fully understood. However, it is believed that this compound acts as a catalyst in the synthesis of other compounds. It is believed that the compound acts as a Lewis acid, which is able to react with other molecules in order to form new compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-Hydroxy-4-(4-methoxy-3-trifluoromethylphenyl)pyridine (95%) have not been extensively studied. However, it is believed that this compound has the potential to act as a catalyst in the synthesis of other compounds, which could potentially have therapeutic applications. Additionally, this compound may act as an antioxidant, which could potentially have beneficial effects on the body.

Advantages and Limitations for Lab Experiments

2-Hydroxy-4-(4-methoxy-3-trifluoromethylphenyl)pyridine (95%) has several advantages for use in laboratory experiments. This compound is relatively inexpensive and easy to synthesize, and it is also non-toxic and non-irritating. Additionally, this compound has a high boiling point, which makes it ideal for use in high-temperature reactions. However, this compound is also sensitive to air and light, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for further research on 2-Hydroxy-4-(4-methoxy-3-trifluoromethylphenyl)pyridine (95%). For example, further research could be conducted to better understand the biochemical and physiological effects of this compound. Additionally, further research could be conducted to develop new synthesis methods for this compound, or to explore its potential applications in other fields. Finally, further research could be conducted to explore the potential therapeutic applications of this compound.

Synthesis Methods

The synthesis of 2-Hydroxy-4-(4-methoxy-3-trifluoromethylphenyl)pyridine (95%) is a multi-step process involving the reaction of 4-methoxy-3-trifluoromethylphenylboronic acid with 2-hydroxypyridine in the presence of a palladium catalyst and a base. The reaction is carried out in a solvent such as dichloromethane and the product is isolated by column chromatography.

Scientific Research Applications

2-Hydroxy-4-(4-methoxy-3-trifluoromethylphenyl)pyridine (95%) has been studied for its potential application in scientific research. It has been used as a reagent in the synthesis of other compounds, such as 2-hydroxy-4-trifluoromethylbenzaldehyde, which is a potential anti-inflammatory agent. Additionally, this compound has been studied for its potential use in the synthesis of other compounds with potential therapeutic applications.